Cas no 1169-54-6 (∆9(11)-Estradiol Diacetate)

• Product Name: ∆9(11)-Estradiol Diacetate
• CAS No: 1169-54-6
• MF: C₂₂H₂₆O₄
• MW: 354.439446926117
• CID: 2085978
• Update Time: 2024-11-26

∆9(11)-Estradiol Diacetate Chemical and Physical Properties

Names and Identifiers

• ?9(11)-Estradiol Diacetate
• ∆9(11)-Estradiol Diacetate
• 1,3,5(10),9(11)-Estratetrene-3,17β-diol diacetate
• UESVTJRTUBOKMJ-MLNNCEHLSA-N
• Estra-1,3,5(10),9(11)-tetraene-3,17beta-diol, diacetate

• Inchi： 1S/C22H26O4/c1-13(23)25-16-5-7-17-15(12-16)4-6-19-18(17)10-11-22(3)20(19)8-9-21(22)26-14(2)24/h5,7,10,12,19-21H,4,6,8-9,11H2,1-3H3/t19-,20+,21+,22+/m1/s1
• InChI Key： UESVTJRTUBOKMJ-MLNNCEHLSA-N
• SMILES： O(C(C)=O)[C@H]1CC[C@H]2[C@@H]3CCC4C=C(C=CC=4C3=CC[C@@]21C)OC(C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 624
• Topological Polar Surface Area: 52.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroid esters